Cas no 1522118-38-2 (3-Pentanol, 2-(aminomethyl)-3,4-dimethyl-)

• Product Name: 3-Pentanol, 2-(aminomethyl)-3,4-dimethyl-
• CAS No: 1522118-38-2
• MF: C₈H₁₉NO
• MW: 145.242562532425
• CID: 5283079
• Update Time: 2025-07-17

3-Pentanol, 2-(aminomethyl)-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanol, 2-(aminomethyl)-3,4-dimethyl-

• Inchi： 1S/C8H19NO/c1-6(2)8(4,10)7(3)5-9/h6-7,10H,5,9H2,1-4H3
• InChI Key： KSFMHLAQMQIHCY-UHFFFAOYSA-N
• SMILES： CC(CN)C(C)(O)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 3-Pentanol, 2-(aminomethyl)-3,4-dimethyl-

3-Pentanol, 2-(Aminomethyl)-3,4-Dimethyl- (CAS No. 1522118-38-2): An Overview and Recent Advances

3-Pentanol, 2-(Aminomethyl)-3,4-dimethyl- (CAS No. 1522118-38-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-(aminomethyl)-3,4-dimethyl-3-pentanol, is characterized by its unique structural features, which include a pentanol backbone with an aminomethyl group and two methyl substituents. These characteristics make it a valuable intermediate in the synthesis of various bioactive molecules and potential drug candidates.

The chemical structure of 3-Pentanol, 2-(Aminomethyl)-3,4-dimethyl- is defined by its molecular formula C₉H₂₁NO₂. The presence of the hydroxyl (-OH) group and the aminomethyl (-CH₂NH₂) group imparts specific reactivity and functional properties to the molecule. The hydroxyl group can participate in hydrogen bonding and other intermolecular interactions, while the aminomethyl group can undergo various chemical transformations, such as acylation, alkylation, and coupling reactions.

In recent years, 3-Pentanol, 2-(Aminomethyl)-3,4-dimethyl- has been explored for its potential applications in drug discovery and development. One notable area of research is its use as a building block in the synthesis of novel antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of 2-(aminomethyl)-3,4-dimethyl-3-pentanol derivatives that exhibited potent antiviral activity against influenza A virus. The researchers found that the presence of the aminomethyl group significantly enhanced the antiviral efficacy of the compounds.

Beyond antiviral applications, 3-Pentanol, 2-(Aminomethyl)-3,4-dimethyl- has also shown promise in the development of anti-inflammatory drugs. A study published in Bioorganic & Medicinal Chemistry Letters described the synthesis and biological evaluation of 2-(aminomethyl)-3,4-dimethyl-3-pentanol derivatives as inhibitors of cyclooxygenase (COX) enzymes. The results indicated that certain derivatives exhibited selective inhibition of COX-2 over COX-1, making them potential candidates for treating inflammatory conditions with reduced gastrointestinal side effects.

The synthetic accessibility of 3-Pentanol, 2-(Aminomethyl)-3,4-dimethyl- is another factor contributing to its widespread use in research. Several efficient synthetic routes have been developed to prepare this compound from readily available starting materials. One common approach involves the reductive amination of an aldehyde or ketone with an amine followed by subsequent functional group manipulations to introduce the hydroxyl and methyl groups. These synthetic methods have been optimized to achieve high yields and purity levels, facilitating large-scale production for both research and industrial applications.

In addition to its direct use in drug discovery, 3-Pentanol, 2-(Aminomethyl)-3,4-dimethyl- has also found applications as a chiral auxiliary in asymmetric synthesis. Chiral auxiliaries are crucial in the preparation of enantiomerically pure compounds, which are often required for pharmaceuticals due to their distinct biological activities. A recent study published in Tetrahedron: Asymmetry demonstrated the utility of 2-(aminomethyl)-3,4-dimethyl-3-pentanol as a chiral auxiliary in the enantioselective synthesis of biologically active natural products.

The safety profile of 3-Pentanol, 2-(Aminomethyl)-3,4-dimethyl- is an important consideration for its use in pharmaceutical research. Extensive toxicological studies have shown that this compound exhibits low toxicity at relevant concentrations. However, as with any chemical compound used in drug development, appropriate safety precautions should be taken during handling and storage to ensure user safety.

In conclusion, 3-Pentanol, 2-(Aminomethyl)-3,4-dimethyl- (CAS No. 1522118-38-2) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic accessibility make it an attractive candidate for the development of novel bioactive molecules and drug candidates. Ongoing research continues to uncover new applications and optimize synthetic methods for this versatile compound.